Cas no 1805419-14-0 (Methyl 3-(bromomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 3-(bromomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805419-14-0
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4874066
• Update Time: 2025-10-29

Methyl 3-(bromomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-17-8(16)3-7-6(12)2-5(4-11)9(15-7)10(13)14/h2,10H,3-4H2,1H3
• InChI Key： UCQFGRUKFYIQBR-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(CC(=O)OC)=NC=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(bromomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-acetate

Comprehensive Overview of Methyl 3-(bromomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1805419-14-0)

The compound Methyl 3-(bromomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1805419-14-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromomethyl, chloro, and difluoromethyl functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for heterocyclic compounds like Methyl 3-(bromomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-acetate has surged, driven by advancements in medicinal chemistry and precision agriculture. This compound’s CAS No. 1805419-14-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its multifunctional pyridine core allows for diverse chemical modifications, enabling the creation of tailored molecules for specific biological targets. This adaptability aligns with current trends in personalized medicine and sustainable farming.

One of the key advantages of Methyl 3-(bromomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-acetate lies in its synthetic versatility. The bromomethyl group serves as a reactive handle for further functionalization, while the difluoromethyl moiety enhances metabolic stability—a critical factor in drug design. These attributes have positioned the compound as a focal point in discussions about next-generation therapeutics and green chemistry. Laboratories worldwide are exploring its use in catalysis and bioconjugation, further expanding its utility.

From an SEO perspective, queries related to CAS No. 1805419-14-0 often include terms like "pyridine acetate synthesis", "difluoromethyl applications", and "bromomethyl reactivity". These long-tail keywords highlight the compound’s technical appeal and niche applications. Additionally, the rise of AI-driven drug discovery has increased interest in such high-value intermediates, as they are essential for generating structure-activity relationship (SAR) data. This intersection of chemistry and technology underscores the compound’s modern relevance.

In conclusion, Methyl 3-(bromomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1805419-14-0) represents a convergence of innovation and practicality. Its multifunctional design addresses contemporary challenges in life sciences and material development, making it a subject of ongoing exploration. As research continues to uncover new applications, this compound is poised to remain a critical tool for scientists aiming to push the boundaries of molecular science.